N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-methylsulfonylpiperazine-1-carbothioamide
• InChI: InChI=1S/C13H18ClN3O2S2/c1-21(18,19)17-8-6-16(7-9-17)13(20)15-10-11-2-4-12(14)5-3-11/h2-5H,6-10H2,1H3,(H,15,20)
• InChI Key: GLBJJQXTXRLIOT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=S)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C13H18ClN3O2S2
• Molecular Weight: 347.9 g/mol

Description

N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide, also known as CBMZ, is a synthetic compound that has been extensively studied for its potential use in scientific research. CBMZ belongs to the class of piperazinecarbothioamide compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has been shown to act as a potent inhibitor of voltage-gated calcium channels. It binds to the channel pore and prevents calcium ions from passing through, thereby inhibiting calcium-dependent processes such as neurotransmitter release and muscle contraction. N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has also been shown to modulate the activity of other ion channels, including potassium channels and sodium channels.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has also been shown to have anti-inflammatory effects by inhibiting the production of cytokines and chemokines. Additionally, N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has been shown to have antifungal effects by disrupting the cell membrane of fungi.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of voltage-gated calcium channels, making it a valuable tool for studying calcium-dependent processes. Additionally, N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has been extensively studied and optimized, making it a reliable compound for use in lab experiments. However, N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide also has some limitations. It has poor solubility in water, which can limit its use in certain experiments. Additionally, N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide. One area of interest is the development of N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide analogs with improved solubility and potency. Additionally, further studies are needed to understand the in vivo effects of N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide and its potential use in the treatment of neurological disorders. N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide may also have potential as a tool for studying the role of calcium channels in various physiological processes. Overall, N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide involves the reaction of 4-chlorobenzyl chloride with piperazine-1-carbodithioic acid methyl ester in the presence of a base such as sodium hydroxide. The resulting product is then treated with methylsulfonyl chloride to yield N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide. The synthesis method has been extensively optimized, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has been shown to have a wide range of scientific research applications. It has been studied for its potential use as an anticancer agent, anti-inflammatory agent, and antifungal agent. N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, N-(4-chlorobenzyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has been shown to have potential as a tool for studying the role of ion channels in various physiological processes.